N1-(4-ethylphenyl)-N2-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-(4-ethylphenyl)-N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C22H27N3O5S/c1-3-16-6-8-17(9-7-16)24-22(27)21(26)23-15-18-5-4-14-25(18)31(28,29)20-12-10-19(30-2)11-13-20/h6-13,18H,3-5,14-15H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: CSAKKCCTOAVNLD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

N1-(4-ethylphenyl)-N2-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O5S and its molecular weight is 445.53. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Interaction

• Compound Synthesis and Crystallography : A study by Bermejo et al. (2000) synthesized compounds L1 and L2, related to the structure of interest, and explored their crystallographic characteristics and interactions with nickel centers. These compounds showed potential for further exploration in crystallography and coordination chemistry (Bermejo et al., 2000).

• Structural Analysis : Banerjee et al. (2002) studied the crystal structure and molecular conformation of a similar compound, which was evaluated as a potential antineoplastic agent. Their research provides insights into the structural aspects of such compounds (Banerjee et al., 2002).

Pharmacological Applications

• Antimicrobial Activities : Wardkhan et al. (2008) explored the synthesis of thiazoles and their derivatives, including compounds structurally similar to the one , for their antimicrobial properties. This indicates potential applications in developing new antimicrobial agents (Wardkhan et al., 2008).

• Insecticide Development : A study by Zhu et al. (2011) on sulfoxaflor, a novel insecticide, sheds light on the potential application of structurally similar compounds in pest control. This research underscores the relevance of such compounds in developing new insect control agents (Zhu et al., 2011).

• Drug Metabolism Studies : Zmijewski et al. (2006) demonstrated the use of biocatalysis for the preparation of mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator. This research is significant for understanding the metabolism of drugs containing similar structural motifs (Zmijewski et al., 2006).